Cas no 921528-93-0 (1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one)

1-{4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one is a heterocyclic compound featuring a pyridazine core linked to a furan ring and a piperazine moiety, further functionalized with a phenoxyacetyl group. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or GPCR-targeting agents due to its rigid, aromatic framework and hydrogen-bonding capabilities. The furan and pyridazine rings may confer enhanced binding affinity, while the piperazine spacer improves solubility and pharmacokinetic properties. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound's well-defined structure supports reproducible synthesis and characterization, essential for rigorous pharmacological evaluation.
1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one structure
921528-93-0 structure
Product Name:1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one
CAS No:921528-93-0
MF:C20H20N4O3
MW:364.397804260254
CID:6221754
PubChem ID:18569365
Update Time:2025-10-29

1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one
    • 1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one
    • AKOS024629643
    • 921528-93-0
    • 1-[4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-2-phenoxyethanone
    • 1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)-2-phenoxyethanone
    • 1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)-2-phenoxyethan-1-one
    • F2232-0054
    • Inchi: 1S/C20H20N4O3/c25-20(15-27-16-5-2-1-3-6-16)24-12-10-23(11-13-24)19-9-8-17(21-22-19)18-7-4-14-26-18/h1-9,14H,10-13,15H2
    • InChI Key: VIGCRJXKJOHKIG-UHFFFAOYSA-N
    • SMILES: O=C(COC1C=CC=CC=1)N1CCN(C2=CC=C(C3=CC=CO3)N=N2)CC1

Computed Properties

  • Exact Mass: 364.15354051g/mol
  • Monoisotopic Mass: 364.15354051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 71.7Ų

1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2232-0054-2μmol
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one
921528-93-0 90%+
2μl
$85.5 2023-05-16
Life Chemicals
F2232-0054-5μmol
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one
921528-93-0 90%+
5μl
$94.5 2023-05-16
Life Chemicals
F2232-0054-10μmol
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one
921528-93-0 90%+
10μl
$103.5 2023-05-16
Life Chemicals
F2232-0054-20μmol
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one
921528-93-0 90%+
20μl
$118.5 2023-05-16
Life Chemicals
F2232-0054-1mg
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one
921528-93-0 90%+
1mg
$81.0 2023-05-16
Life Chemicals
F2232-0054-2mg
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one
921528-93-0 90%+
2mg
$88.5 2023-05-16
Life Chemicals
F2232-0054-3mg
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one
921528-93-0 90%+
3mg
$94.5 2023-05-16
Life Chemicals
F2232-0054-4mg
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one
921528-93-0 90%+
4mg
$99.0 2023-05-16
Life Chemicals
F2232-0054-5mg
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one
921528-93-0 90%+
5mg
$103.5 2023-05-16
Life Chemicals
F2232-0054-10mg
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one
921528-93-0 90%+
10mg
$118.5 2023-05-16

Additional information on 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one

Comprehensive Overview of 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one (CAS No. 921528-93-0)

The compound 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one (CAS No. 921528-93-0) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique combination of a pyridazine core, furan ring, and piperazine moiety, this compound exhibits potential pharmacological properties, making it a subject of ongoing research. Its molecular architecture suggests possible applications in targeting specific biological pathways, particularly those related to inflammation and neurological disorders.

Recent trends in pharmaceutical research highlight a growing interest in heterocyclic compounds like 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one. Scientists are increasingly exploring such molecules for their ability to modulate enzyme activity or receptor interactions. The furan-2-yl group, in particular, is known for its bioisosteric properties, often enhancing the bioavailability of drug candidates. Meanwhile, the pyridazin-3-yl segment contributes to the compound's potential as a kinase inhibitor, a hot topic in oncology research.

From a synthetic chemistry perspective, the preparation of CAS No. 921528-93-0 involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. The phenoxyethan-1-one terminus adds lipophilicity to the molecule, which could improve its membrane permeability—a critical factor in drug development. Researchers are particularly interested in how modifications to this region might affect the compound's pharmacokinetic profile.

In the context of current healthcare challenges, molecules like 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one are being investigated for their potential role in addressing antibiotic resistance and neurodegenerative diseases. The COVID-19 pandemic has accelerated interest in compounds that might modulate immune responses, and this molecule's structural features suggest possible immunomodulatory effects. These applications align with frequent search queries about "next-generation therapeutics" and "novel drug scaffolds."

The analytical characterization of CAS No. 921528-93-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and elucidate its three-dimensional conformation, which is crucial for understanding its biological interactions. The piperazin-1-yl group's conformational flexibility may contribute to the molecule's ability to adopt multiple bioactive poses, a feature that drug designers frequently search for in "versatile pharmacophores."

Environmental and safety considerations for 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one are also important research aspects. With increasing emphasis on green chemistry, scientists are exploring sustainable synthesis routes for such compounds. This aligns with popular searches about "eco-friendly pharmaceutical synthesis" and "green chemistry in drug development." The compound's biodegradation profile and potential ecological impact remain active areas of investigation.

Future research directions for CAS No. 921528-93-0 may include structure-activity relationship (SAR) studies to optimize its biological effects. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are being employed to predict its interactions with various biological targets. These methodologies respond to the growing demand for "computer-aided drug design" solutions in the pharmaceutical industry.

In conclusion, 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one represents an intriguing case study in modern drug discovery. Its complex structure offers multiple points for chemical modification, making it a versatile scaffold for medicinal chemistry. As research progresses, this compound may contribute to addressing some of today's most pressing medical challenges, from chronic inflammation to cognitive disorders, while adhering to the principles of sustainable pharmaceutical development.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd